Cas no 79083-00-4 (Vitamin K1-18O(Mixture of 1-18O and 4-18O))

Vitamin K1-18O (Mixture of 1-18O and 4-18O) is a stable isotope-labeled form of phylloquinone, where oxygen-18 is incorporated at either the 1- or 4-position. This isotopically enriched compound is valuable for metabolic and pharmacokinetic studies, enabling precise tracking of Vitamin K1 pathways in biological systems using mass spectrometry or NMR techniques. The dual-position labeling (1-18O and 4-18O) enhances versatility in research applications, particularly in investigating enzymatic processes, absorption, and distribution mechanisms. Its high isotopic purity ensures reliable data accuracy, making it an essential tool for advanced nutritional, biochemical, and pharmaceutical research. The product is synthesized under controlled conditions to maintain consistency and stability.

Vitamin K1-18O(Mixture of 1-18O and 4-18O) structure

79083-00-4 structure

Product Name:Vitamin K1-18O(Mixture of 1-18O and 4-18O)

CAS No:79083-00-4

MF:C₃₁H₄₆O₂

MW:450.695749759674

CID:581199

Update Time:2026-04-29

Vitamin K1-18O(Mixture of 1-18O and 4-18O) Chemical and Physical Properties

Names and Identifiers

- 1,4-Naphthalenedione,2-methyl-3-[(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecen-1-yl]-, rel-
- (R*,R*-(E))-(1)-2-Methyl-3-(3,7,11,15-tetramethylhexadec-2-enyl)-1,4-naphthoquinone
- Vitamin K1-18O (Mixture of 1-18O and 4-18O)
- Vitamin K1-18O(Mixture of 1-18O and 4-18O)
- Inchi： InChI=1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+/t23-,24-/m1/s1
- InChI Key： MBWXNTAXLNYFJB-NKFFZRIASA-N
- SMILES： CC(C)CCC[C@@H](C)CCC[C@@H](C)CCC/C(=C/CC1=C(C)C(=O)C2=CC=CC=C2C1=O)/C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 33
Rotatable Bond Count: 14

Vitamin K1-18O(Mixture of 1-18O and 4-18O) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	V676082-1mg	Vitamin K1-18O(Mixture of 1-18O and 4-18O)	79083-00-4		1mg	$ 339.00	2023-09-05
TRC	V676082-10mg	Vitamin K1-18O(Mixture of 1-18O and 4-18O)	79083-00-4		10mg	$ 2681.00	2023-09-05